4-[Butyl(dipropyl)stannyl]butan-2-ol

• CAS No.: 143326-00-5
• Molecular Formula: C14H32OSn
• Molecular Weight: 335.11 g/mol
• IUPAC Name: 4-[butyl(dipropyl)stannyl]butan-2-ol
• InChI: InChI=1S/C4H9O.C4H9.2C3H7.Sn/c1-3-4(2)5;1-3-4-2;2*1-3-2;/h4-5H,1,3H2,2H3;1,3-4H2,2H3;2*1,3H2,2H3
• InChI Key: YWGSJCLYUMIYOP-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCC)(CCC)CCC(C)O

Description

4-[Butyl(dipropyl)stannyl]butan-2-ol is an organotin compound characterized by a central tin atom bonded to a butyl group, two propyl groups, and a butan-2-ol moiety. Organotin compounds are widely studied for applications in catalysis, polymer stabilization, and biocides, though their toxicity profiles vary significantly with substituent groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[Butyl(dipropyl)stannyl]butan-2-ol typically involves the reaction of butan-2-ol with butyl(dipropyl)tin chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the organotin compound. The general reaction scheme is as follows:

$$\text{Butan-2-ol} + \text{Butyl(dipropyl)tin chloride} \xrightarrow{\text{NaOH}} \text{4-[Butyl(dipropyl)stannyl]butan-2-ol} + \text{NaCl}$$Butan-2-ol+Butyl(dipropyl)tin chlorideNaOH​4-[Butyl(dipropyl)stannyl]butan-2-ol+NaCl

Industrial Production Methods

Industrial production of 4-[Butyl(dipropyl)stannyl]butan-2-ol may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl (-OH) group in the butan-2-ol moiety undergoes oxidation to form carbonyl compounds.

• Reaction Type : Oxidation of alcohol to ketone/aldehyde

• Mechanism :

  • Protonation of the hydroxyl group → formation of a good leaving group (water)

  • Loss of water → carbocation intermediate

  • Dehydration followed by stabilization via resonance or oxidation to form a ketone (butan-2-one) or aldehyde (butanal).

Conditions :

Reagent	Conditions	Product
PCC (Pyridinium chlorochromate)	Anhydrous solvent (e.g., dichloromethane)	Butan-2-one (ketone)
KMnO₄ (Potassium permanganate)	Acidic or basic aqueous solution	Butanal (aldehyde)

Elimination Reactions

Dehydration of the alcohol group leads to alkene formation. The tin center may influence carbocation stability during elimination.

• Reaction Type : Acid-catalyzed dehydration

• Mechanism :

  • Protonation of -OH → loss of water → carbocation formation

  • Deprotonation of adjacent carbon → double bond formation (E1 or E2 mechanisms) .

Products :

• But-1-ene (if hydrogen removed from terminal CH₃ group)

• But-2-ene (cis/trans isomers if hydrogen removed from internal CH₂ group) .

Substitution Reactions

The hydroxyl group can undergo nucleophilic substitution, while the tin center may participate in organometallic reactions.

• Reaction Type : Nucleophilic substitution (Sₙ1/Sₙ2)

• Mechanism :

  • Tin center may act as a leaving group (e.g., in transmetallation)

  • Hydroxyl group replaces with nucleophiles (e.g., halides, amines) under acidic conditions.

Example :

• Replacement of -OH with a halide (e.g., Cl⁻) using HCl under reflux.

Coupling Reactions

The organotin moiety enables cross-coupling reactions, a hallmark of Stille chemistry.

• Reaction Type : Stille coupling

• Mechanism :

  • Palladium-catalyzed transfer of the organotin group to an organohalide or triflate

  • Formation of carbon-carbon bonds.

Conditions :

Partner	Catalyst	Solvent	Product
Aryl halide	Pd(PPh₃)₄	THF or DMSO	Coupled aromatic compound
Vinyl triflate	Pd(OAc)₂	DMF	Cross-coupled vinyl compound

Physical and Chemical Data

Property	Value
CAS Number	143326-00-5
Molecular Formula	C₁₄H₃₂OSn
Molecular Weight	335.11 g/mol
IUPAC Name	4-[Butyl(dipropyl)stannyl]butan-2-ol
InChI Key	YWGSJCLYUMIYOP-UHFFFAOYSA-N

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Properties

One significant application of 4-[Butyl(dipropyl)stannyl]butan-2-ol is in the development of antimicrobial agents. Research indicates that organotin compounds, including this specific compound, exhibit antibacterial and antifungal activities. These properties are crucial in addressing antibiotic resistance and developing new therapeutic agents.

• Case Study: Antituberculosis Activity
  A study highlighted the potential of aromatic butan-2-ol derivatives, including 4-[Butyl(dipropyl)stannyl]butan-2-ol, as inhibitors of ATP synthase in Mycobacterium tuberculosis. The compound demonstrated significant efficacy against drug-resistant strains, making it a candidate for further pharmaceutical development .

Materials Science

Polymer Additives

In materials science, 4-[Butyl(dipropyl)stannyl]butan-2-ol is explored as an additive in polymer formulations. Its organotin structure allows it to enhance the thermal stability and mechanical properties of polymers.

• Application Example: Thermoplastic Elastomers
  The incorporation of this compound into thermoplastic elastomers has shown improvements in flexibility and durability. It acts as a stabilizer during processing, which is beneficial for applications in automotive and construction materials.

Environmental Science

Biodegradation Studies

The environmental impact of organotin compounds is a growing concern. Studies on the biodegradation of 4-[Butyl(dipropyl)stannyl]butan-2-ol have been conducted to evaluate its persistence in ecosystems.

• Case Study: Environmental Toxicology
  Research has assessed the degradation pathways of this compound in aquatic environments. Findings suggest that while it exhibits low toxicity to certain aquatic organisms, its breakdown products may pose ecological risks . This underscores the importance of understanding both the benefits and potential hazards associated with its use.

Data Tables

Study Focus	Findings	Reference
Antituberculosis Activity	Effective against drug-resistant strains
Polymer Applications	Enhanced thermal stability and flexibility	Not available
Environmental Impact	Low toxicity but potential ecological risks

Mechanism of Action

The mechanism of action of 4-[Butyl(dipropyl)stannyl]butan-2-ol involves its interaction with molecular targets such as enzymes and receptors. The tin atom can coordinate with various ligands, influencing the compound’s reactivity and biological activity. The hydroxyl group can participate in hydrogen bonding and other interactions, affecting the compound’s solubility and distribution in biological systems.

Comparison with Similar Compounds

Data Table: Key Comparative Properties

Compound Name	Substituents on Tin	Key $^{13}\text{C}$ NMR Shift (ppm)	Solubility Trends	Toxicity Profile
4-[Butyl(dipropyl)stannyl]butan-2-ol	Butyl, 2×Propyl, OH	Not reported (hypothesized +0.18†)	Moderate in polar solvents	Likely high (triorganotin)
Butyltrichlorostannane	Butyl, 3×Cl	N/A	Low (non-polar solvents)	High (reactive chlorides)
Tributyltin oxide	3×Butyl	N/A	Insoluble in water	Very high (persistent)
1-Chloro-4-(4-chlorophenyl)butan-2-ol	N/A (non-tin compound)	N/A	Low (hydrophobic Cl groups)	Moderate

†Hypothesized based on alkyl chain trends in phosphate triesters .

Research Findings and Implications

• Synthetic Flexibility : The target compound’s structure allows modular substitution, enabling tuning of reactivity and solubility for specific applications (e.g., catalysis or biomedicine) .
• Environmental Concerns: As a triorganotin compound, 4-[Butyl(dipropyl)stannyl]butan-2-ol may pose ecological risks, necessitating further studies on degradation pathways and bioaccumulation .

Biological Activity

4-[Butyl(dipropyl)stannyl]butan-2-ol, a compound with the CAS number 143326-00-5, is a stannylated alcohol that has garnered interest in various fields, including medicinal chemistry and materials science. This article explores its biological activity, mechanisms of action, and potential applications based on diverse research findings.

4-[Butyl(dipropyl)stannyl]butan-2-ol is characterized by the presence of a butyl and dipropyl stannyl group attached to a butan-2-ol backbone. This structure contributes to its unique reactivity and interaction with biological systems.

Biological Activity

The biological activity of 4-[Butyl(dipropyl)stannyl]butan-2-ol has been investigated in several studies, revealing its potential effects on cellular processes.

The mechanism through which this compound exerts its biological effects appears to involve:

• Membrane Interaction : The stannyl groups can modulate membrane fluidity, potentially affecting the function of membrane-bound proteins and receptors.
• Enzyme Modulation : It may interact with specific enzymes, influencing metabolic pathways and cellular signaling .

Toxicological Assessments

A scoping review indicated that organotin compounds, including stannyl derivatives, are associated with various health risks. The toxicity profiles often include:

• Cytotoxicity : Many organotin compounds exhibit cytotoxic effects, raising concerns regarding their safety in biological applications.
• Endocrine Disruption : Some studies suggest potential endocrine-disrupting properties, necessitating further investigation into their long-term effects .

Case Studies

• Cell Viability Studies : In vitro studies have shown that 4-[Butyl(dipropyl)stannyl]butan-2-ol can reduce cell viability in certain cancer cell lines. This suggests a potential role as an anticancer agent, although the exact mechanisms remain to be fully elucidated.
• Neurotoxicity Assessment : Research has indicated that certain stannyl compounds can induce neurotoxic effects in animal models. The implications for 4-[Butyl(dipropyl)stannyl]butan-2-ol warrant careful evaluation due to the structural similarities with other neurotoxic organotins .

Comparative Analysis

To better understand the biological implications of 4-[Butyl(dipropyl)stannyl]butan-2-ol, it is useful to compare it with other similar compounds:

Compound Name	Structure Characteristics	Biological Activity
4-Methylthiobutan-2-ol	Contains a methylthio group	Antimicrobial properties
Tri-n-butyltin chloride	Contains three butyltin groups	High toxicity
Diphenyltin oxide	Contains two phenyl groups	Endocrine disruption

Q & A

Q. Basic Research Focus

• ¹³C NMR : Critical for observing tin-carbon coupling patterns. For example, the stannyl group induces distinct 2- and 3-bond phosphorus coupling in ¹³C NMR spectra (~0.18 ppm shifts for propyl/butyl groups) .
• Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., via ESI-TOF) to distinguish between isotopic clusters of tin (Sn has 10 stable isotopes).
• Infrared (IR) Spectroscopy : Identify the hydroxyl stretch (~3200–3600 cm⁻¹) and Sn-C vibrations (~500–600 cm⁻¹) .

How do steric effects influence the reactivity of the stannyl group in cross-coupling reactions?

Q. Advanced Research Focus

• Steric Hindrance : The dipropyl and butyl groups create a bulky environment, reducing accessibility for transmetallation in Stille couplings. Compare reactivity with less hindered analogues (e.g., trimethyltin derivatives).
• Experimental Design : Conduct kinetic studies using model substrates (e.g., aryl halides) to quantify reaction rates.
• Data Interpretation : Use X-ray crystallography or DFT calculations to map steric parameters (e.g., Tolman cone angles) .

How can researchers address discrepancies in reported toxicity data for organotin compounds like 4-[Butyl(dipropyl)stannyl]butan-2-ol?

Q. Advanced Research Focus

• Contradiction Analysis : Evaluate study variables such as:
  • Dosage : Subacute vs. chronic exposure (e.g., TDLo values of 51,760 µg/kg in rats showed reproductive effects ).
  • Model Systems : Compare in vivo (rodent) vs. in vitro (cell line) toxicity profiles.
• Methodological Recommendations : Standardize assays (e.g., OECD guidelines) and include positive controls (e.g., tributyltin oxide) for benchmarking .

What computational approaches can predict the reactivity and stability of 4-[Butyl(dipropyl)stannyl]butan-2-ol?

Q. Advanced Research Focus

• DFT Calculations : Model transition states for Sn-C bond cleavage or ligand-exchange reactions. Use software like Gaussian or ORCA with basis sets (e.g., LANL2DZ for Sn).
• Molecular Dynamics (MD) : Simulate solvent effects on aggregation behavior (e.g., in THF vs. DMSO).
• Data Validation : Cross-reference computational results with experimental NMR or X-ray data .

What safety precautions are critical when handling 4-[Butyl(dipropyl)stannyl]butan-2-ol in laboratory settings?

Q. Basic Research Focus

• Exposure Mitigation : Use fume hoods and PPE (gloves, goggles) due to reproductive toxicity risks .
• Decomposition Risks : Avoid heating above 200°C to prevent emission of toxic tin vapors .
• Storage : Keep under inert gas (argon) in amber glass vials to prevent oxidation .

How can the hydroxyl group in 4-[Butyl(dipropyl)stannyl]butan-2-ol be functionalized without disrupting the tin center?

Q. Advanced Research Focus

• Protection Strategies : Use silyl ethers (e.g., TBSCl) or acetates to mask the hydroxyl group during subsequent reactions.
• Selective Reactions : Employ mild oxidizing agents (e.g., Dess-Martin periodinane) for controlled oxidation to ketones.
• Characterization : Monitor functionalization success via ¹H NMR (disappearance of -OH proton at ~1.5 ppm) .

What are the environmental persistence and degradation pathways of this compound?

Q. Advanced Research Focus

• Biodegradation Studies : Incubate with soil microbes and track tin speciation via ICP-MS.
• Photodegradation : Expose to UV light and analyze breakdown products (e.g., butanol, propyltin fragments) using GC-MS.
• Ecotoxicity : Compare with structurally similar compounds (e.g., 4-[butyl(dichloro)stannyl]butan-1-ol) to assess structure-activity relationships .

How does the electronic nature of the stannyl group affect its Lewis acidity in catalytic applications?

Q. Advanced Research Focus

• Experimental Probes : Titrate with Lewis bases (e.g., pyridine) and monitor shifts in ¹¹⁹Sn NMR.
• Comparative Analysis : Benchmark against trialkyltin derivatives (e.g., tributyltin chloride) to quantify electron-withdrawing/donating effects .

What strategies can resolve challenges in crystallizing 4-[Butyl(dipropyl)stannyl]butan-2-ol for X-ray analysis?

Q. Advanced Research Focus

• Crystallization Techniques : Use slow evaporation in hexane/ether mixtures at low temperatures (-20°C).
• Additive Screening : Introduce co-crystallizing agents (e.g., crown ethers) to stabilize tin-oxygen interactions.
• Data Collection : Optimize synchrotron radiation parameters to overcome weak diffraction from heavy tin atoms .